Cas no 52338-90-6 (Decitol,1,2:4,5:9,10-trianhydro-2,6,7,8-tetradeoxy- (9CI))

• Product Name: Decitol,1,2:4,5:9,10-trianhydro-2,6,7,8-tetradeoxy- (9CI)
• CAS No: 52338-90-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 369611
• PubChem ID: 40323
• Update Time: 2025-04-19

Decitol,1,2:4,5:9,10-trianhydro-2,6,7,8-tetradeoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Decitol,1,2:4,5:9,10-trianhydro-2,6,7,8-tetradeoxy- (9CI)
• 2-(oxiran-2-ylmethyl)-3-[3-(oxiran-2-yl)propyl]oxirane
• Decitol, 1,2:4,5:9,10-trianhydro-3,6,7,8-tetradeoxy-
• Oxirane, 2- (oxiranylmethyl)-3-(3-oxiranylpropyl)-
• AKOS024332934
• WLN: T3OTJ B3- BT3OTJ C1- BT3OTJ
• 1,2,4,5,9,10-Triepoxydecane
• Triepoxy decane
• DTXSID90966722
• 1,2:4,5:9,10-Triepoxydecane
• NSC 127944
• 52338-90-6
• 1,2:6,7:9,10-trianhydro-3,4,5,8-tetradeoxydecitol
• Decane,2:4,5:9,10-triepoxy-
• 1,4,5,9,10-Triepoxydecane
• DECANE, 1,2:4,5:9,10-TRIEPOXY-
• SCHEMBL4455644
• NSC-127944
• NSC127944
• HMEICDIGPORGFI-UHFFFAOYSA-N
• Oxirane, 2-(oxiranylmethyl)-3-(3-oxiranylpropyl)-
• AI3-61790

• Inchi： 1S/C10H16O3/c1(2-7-5-11-7)3-9-10(13-9)4-8-6-12-8/h7-10H,1-6H2
• InChI Key： HMEICDIGPORGFI-UHFFFAOYSA-N
• SMILES： O1C(CCCC2CO2)C1CC1CO1

Computed Properties

• Exact Mass: 184.11
• Monoisotopic Mass: 184.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.6A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.0655 (rough estimate)
• Boiling Point: 258.19°C (rough estimate)
• Flash Point: 92.7°C
• Refractive Index: 1.5230 (estimate)